Cas no 489-40-7 (α-Gurjunene)

• Product Name: α-Gurjunene
• CAS No: 489-40-7
• Molecular Formula: C₁₅H₂₄
• Molecular Weight: 204.35106
• CID: 330361
• PubChem ID: 329770236

α-Gurjunene Properties

Names and Identifiers

• 1H-Cycloprop[e]azulene,1a,2,3,4,4a,5,6,7b-octahydro-1,1,4,7-tetramethyl-, (1aR,4R,4aR,7bS)-
• (-)-Alpha-Gurjunene
• (-)-α-GURJUNENE
• (?)-α-Gurjunene
• DTXSID70859406
• 1H-Cycloprop[e]azulene, 1a,2,3,4,4a,5,6,7b-octahydro-1,1,4,7-tetramethyl-, (1a.alpha.,4.alpha.,4a.beta.,7b.alpha.)-
• 1H-Cycloprop[e]azulene, 1a.beta.,2,3,4,4a.alpha.,5,6,7b.beta.-octahydro-1,1,4.beta.,7-tetramethyl-
• .alpha.-Gurjunene
• FT-0632212
• 1H-Cycloprop[e]azulene, 1a,2,3,4,4a,5,6,7b-octahydro-1,1,4,7-tetramethyl-, [1aR-(1a.alpha.,4.alpha.,4a.beta.,7b.alpha.)]-
• CID 16213731
• 1-Epi-alpha-gurjunene
• (-)-.alpha.-Gurjunene
• 1,1,4,7-Tetramethyl-1a,2,3,4,4a,5,6,7b-octahydro-1H-cyclopropa[e]azulene
• 489-40-7
• 4-Aromadendrene
• 1H-Cycloprop[e]azulene, 1a,2,3,4,4a,5,6,7b-octahydro-1,1,4,7-tetramethyl-, (1aR,4R,4aR,7bS)-
• NS00013065
• 1-Epi-a-gurjunene
• (-)-I+/--gurjunene
• 1,1,4,7-Tetramethyl-1a,2,3,4,4a,5,6,7b-octahydro-1H-cyclopropa[e]azulene #
• SPCXZDDGSGTVAW-UHFFFAOYSA-N
• DB-017838
• (4R,4aR)-1,1,4,7-tetramethyl-1a,2,3,4,4a,5,6,7b-octahydrocyclopropa[e]azulene

• MDL： MFCD00043331
• InChIKey： SPCXZDDGSGTVAW-VXYFJCLZSA-N
• Inchi： InChI=1S/C15H24/c1-9-6-8-12-14(15(12,3)4)13-10(2)5-7-11(9)13/h9,11-12,14H,5-8H2,1-4H3/t9-,11?,12+,14+/m1/s1
• SMILES： C[C@@H]1CC[C@H]2[C@H](C2(C)C)C2=C(CCC12)C

Computed Properties

• Exact Mass: 204.18800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 204.188
• Heavy Atom Count: 15
• Complexity: 321
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 4.41500
• PSA: 0.00000
• Refractive Index: n20/D 1.501
• Boiling Point: Not available
• Melting Point: Not available
• Vapor Pressure: Not available
• Flash Point: 110℃
• Density: 0.918 g/mL at 20 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Aromadendrane sesquiterpenoids